Cas no 1806832-40-5 (2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine
• CAS No: 1806832-40-5
• MF: C₇H₈BrF₂N₃
• MW: 252.059327125549
• CID: 4853039
• Update Time: 2025-05-24

2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H8BrF2N3/c8-4-1-3(2-11)5(6(9)10)13-7(4)12/h1,6H,2,11H2,(H2,12,13)
• InChI Key： HVEKJTKOOVBAGN-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(F)F)C(=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9

Additional information on 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine

2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine (CAS No. 1806832-40-5)

The compound 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine, identified by the CAS number 1806832-40-5, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative exhibits unique chemical properties due to its functional groups, including amino, bromo, and difluoromethyl substituents. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a focal point in contemporary research.

Pyridine derivatives have long been recognized for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The presence of multiple functional groups in 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine enhances its reactivity and makes it an attractive candidate for applications in drug discovery, material science, and agrochemicals. For instance, the amino groups can act as nucleophiles in substitution reactions, while the bromo group introduces electrophilic character, enabling further functionalization.

Recent studies have highlighted the role of 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine in the development of novel pharmaceutical agents. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the design of kinase inhibitors and anti-inflammatory agents. The difluoromethyl group contributes to the molecule's lipophilicity, which is crucial for drug absorption and bioavailability. Moreover, the compound's ability to undergo metal-catalyzed cross-coupling reactions has opened new avenues for constructing complex molecular architectures.

In the realm of material science, 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine has shown promise as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-rich structure facilitates strong metal-ligand interactions, making it suitable for applications in gas storage, catalysis, and sensing technologies. Recent breakthroughs in MOF synthesis have demonstrated enhanced stability and functionality when this compound is incorporated into the framework.

The agricultural sector has also benefited from the unique properties of 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine. Studies have shown its potential as a precursor for agrochemicals with improved efficacy against pests and diseases. The bromo group contributes to the molecule's biocidal activity, while the amino groups enhance its compatibility with various agricultural formulations. Furthermore, its ability to undergo bioisosteric replacements has led to the development of safer and more environmentally friendly pesticides.

From a synthetic perspective, the preparation of 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved reaction yields and selectivity, enabling large-scale production of this compound. Researchers have also explored green chemistry approaches to minimize waste and reduce environmental impact during synthesis.

In conclusion, 2-Amino-5-(aminomethyl)-3-bromo-6-(difluoromethyl)pyridine (CAS No. 1806832-40-5) stands as a testament to the ingenuity of modern chemical research. Its diverse functional groups and versatile reactivity make it an invaluable tool across multiple disciplines. As ongoing studies continue to uncover new applications and optimizations for this compound, its role in advancing science and industry is expected to grow even further.